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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808 Get Quote

An In-depth Technical Guide to 2-Heptenol

This guide provides a comprehensive overview of 2-Heptenol, focusing on its chemical identity,

physical properties, and structural isomers. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Identity and Isomers
2-Heptenol is an unsaturated alcohol with the chemical formula C₇H₁₄O. It exists as two

geometric isomers, cis (Z) and trans (E), due to the presence of a carbon-carbon double bond.

The position of the hydroxyl group is on the first carbon, making it a primary alcohol.

Table 1: CAS Numbers and Molecular Weights of 2-Heptenol Isomers and Related

Compounds

Compound
Name

CAS Number
Deprecated
CAS

Molecular
Formula

Molecular
Weight ( g/mol
)

trans-2-Hepten-

1-ol
33467-76-4[1][2] C₇H₁₄O 114.19[1][3]

cis-2-Hepten-1-ol 55454-22-3 C₇H₁₄O 114.19

2-Heptenol

(unspecified)
22104-77-4[2] C₇H₁₄O 114.19
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Chemical Structure
The chemical structures of the cis and trans isomers of 2-Heptenol are depicted below. The

structural difference lies in the orientation of the alkyl groups relative to the double bond.

Caption: Chemical structures of trans- and cis-2-Heptenol.

Physicochemical Properties
The following table summarizes key physicochemical properties for trans-2-Hepten-1-ol. Data

for the cis-isomer is less readily available.

Table 2: Physicochemical Data for trans-2-Hepten-1-ol

Property Value Reference

Density 0.840 g/mL [1]

Boiling Point 74 - 76 °C / 9.8 mmHg [1]

Refractive Index 1.440 [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-Heptenol are crucial for

reproducible research. Below are representative procedures.

Synthesis of trans-2-Hepten-1-ol by Reduction of trans-
2-Heptenal
This method involves the selective reduction of an α,β-unsaturated aldehyde to the

corresponding alcohol.

Materials:

trans-2-Heptenal
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Sodium borohydride (NaBH₄)

Methanol (anhydrous)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve trans-2-heptenal (1

equivalent) in methanol (5 mL per gram of aldehyde) and cool the solution to 0 °C in an ice

bath.

Slowly add sodium borohydride (0.3 equivalents) in small portions over 30 minutes, ensuring

the temperature remains below 5 °C.

After the addition is complete, stir the reaction mixture at 0 °C for an additional 2 hours.

Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash with brine (2 x 30 mL).

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a

rotary evaporator.
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The crude product can be purified by fractional distillation under reduced pressure.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of 2-Heptenol
This protocol outlines a general method for the analysis of 2-Heptenol isomers.

Instrumentation:

Gas chromatograph equipped with a mass spectrometer detector (GC-MS)

Capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Helium carrier gas

GC Conditions:

Injector Temperature: 250 °C

Oven Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold at 250 °C for 5 minutes

Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

Injection Volume: 1 µL (split ratio 50:1)

MS Conditions:

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 40-300
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Ionization Mode: Electron Ionization (EI) at 70 eV

Sample Preparation:

Prepare a 100 ppm stock solution of the 2-Heptenol sample in a suitable solvent (e.g.,

dichloromethane or methanol).

Perform serial dilutions to prepare calibration standards if quantitative analysis is required.

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the workflow from synthesis to analysis and purification of 2-
Heptenol.
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Start: Starting Materials
(e.g., 2-Heptenal)
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(e.g., Reduction)

Reaction Work-up
(Quenching, Extraction, Drying)

Crude 2-Heptenol

Purity & Structure Analysis
(GC-MS, NMR)

Purification
(Distillation)

If impure

Pure 2-Heptenol

If pure

End: Characterized Product

Click to download full resolution via product page

Caption: Workflow for 2-Heptenol synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3028808?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33467764&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/5318017
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-hept-2-en-1-ol
https://www.benchchem.com/product/b3028808#2-heptenol-cas-number-and-chemical-structure
https://www.benchchem.com/product/b3028808#2-heptenol-cas-number-and-chemical-structure
https://www.benchchem.com/product/b3028808#2-heptenol-cas-number-and-chemical-structure
https://www.benchchem.com/product/b3028808#2-heptenol-cas-number-and-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028808?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

